Cas no 1262013-61-5 (5-Bromo-2-iodocinnamic acid)

5-Bromo-2-iodocinnamic acid is a halogenated cinnamic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring bromine and iodine substituents on the aromatic ring, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex molecular frameworks. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Additionally, its dual halogen functionality offers selective reactivity, facilitating regioselective modifications. Researchers value this compound for its utility in developing bioactive molecules, materials science, and as a building block in medicinal chemistry. Proper handling and storage are recommended to maintain its integrity.
5-Bromo-2-iodocinnamic acid structure
5-Bromo-2-iodocinnamic acid structure
Product Name:5-Bromo-2-iodocinnamic acid
CAS No:1262013-61-5
MF:C9H6BrIO2
MW:352.951214313507
CID:4948835
Update Time:2025-05-22

5-Bromo-2-iodocinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-iodocinnamic acid
    • Inchi: 1S/C9H6BrIO2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
    • InChI Key: XVOQXHAQLFDTJZ-DAFODLJHSA-N
    • SMILES: IC1C=CC(=CC=1/C=C/C(=O)O)Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 218
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3

5-Bromo-2-iodocinnamic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015016434-250mg
5-Bromo-2-iodocinnamic acid
1262013-61-5 97%
250mg
484.80 USD 2021-06-18
Alichem
A015016434-500mg
5-Bromo-2-iodocinnamic acid
1262013-61-5 97%
500mg
790.55 USD 2021-06-18
Alichem
A015016434-1g
5-Bromo-2-iodocinnamic acid
1262013-61-5 97%
1g
1,460.20 USD 2021-06-18

Additional information on 5-Bromo-2-iodocinnamic acid

Comprehensive Overview of 5-Bromo-2-iodocinnamic acid (CAS No. 1262013-61-5): Properties, Applications, and Research Insights

5-Bromo-2-iodocinnamic acid (CAS No. 1262013-61-5) is a halogen-substituted cinnamic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromo and iodo functional groups, serves as a versatile intermediate in organic synthesis. Its unique structure enables applications in cross-coupling reactions, medicinal chemistry, and fluorescence probe development, aligning with current trends in green chemistry and drug discovery.

The molecular formula of 5-Bromo-2-iodocinnamic acid (C9H6BrIO2) highlights its potential for structure-activity relationship (SAR) studies. Researchers frequently explore its role in Suzuki-Miyaura coupling and Heck reactions, which are pivotal for constructing complex biaryl scaffolds. Recent publications emphasize its utility in designing tyrosine kinase inhibitors and anticancer agents, addressing the growing demand for targeted therapies in oncology.

From a synthetic perspective, 5-Bromo-2-iodocinnamic acid offers advantages in atom economy and regioselectivity. Its dual halogenation pattern facilitates sequential functionalization, making it a preferred choice for high-throughput screening libraries. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for Good Manufacturing Practice (GMP)-compliant production.

Environmental considerations surrounding halogenated compounds have spurred innovations in catalytic degradation methods for 5-Bromo-2-iodocinnamic acid. Studies demonstrate its biodegradability under advanced oxidation processes (AOPs), resonating with the sustainable chemistry movement. This aligns with frequent search queries like "eco-friendly halogenated intermediates" and "biodegradable aromatic acids".

In material science, this compound contributes to organic electronic materials development. Its π-conjugated system enhances charge transport properties in OLEDs and photovoltaic devices, addressing industry demands for energy-efficient technologies. Patent analyses reveal its incorporation in light-emitting diodes (LEDs) and sensor arrays.

Quality control protocols for CAS No. 1262013-61-5 emphasize ICH guidelines for impurity profiling. Thermal analyses (DSC/TGA) confirm stability up to 200°C, ensuring suitability for high-temperature applications. These properties answer common technical questions such as "thermal stability of iodinated cinnamic acids" and "halogenated compound purification methods".

The global market for 5-Bromo-2-iodocinnamic acid reflects increasing demand from contract research organizations (CROs) and academic laboratories. Market intelligence reports correlate its growth with rising investments in precision medicine and combinatorial chemistry. Supply chain analytics highlight regional production hubs in North America and Asia-Pacific.

Ongoing research explores novel derivatives of 5-Bromo-2-iodocinnamic acid for antimicrobial coatings, particularly against multidrug-resistant pathogens. This responds to trending searches like "halogen-based antimicrobials" and "non-antibiotic bactericides". Computational chemistry studies predict its potential as a molecular scaffold for COVID-19 protease inhibitors.

Regulatory compliance for CAS No. 1262013-61-5 adheres to REACH and FDA guidelines for research chemicals. Safety data sheets emphasize standard handling procedures comparable to similar iodoaromatic compounds, addressing laboratory safety concerns frequently searched in chemical databases.

Future directions include optimizing continuous flow synthesis routes for 5-Bromo-2-iodocinnamic acid to enhance process intensification. Collaborative studies between synthetic chemists and computational modelers aim to predict its behavior in multi-component reactions, reflecting the industry's shift toward AI-driven chemical design.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司